N-(2,4-difluorophenyl)-2-(2-naphthylsulfonyl)hydrazinecarboxamide

• IUPAC Name: 1-(2,4-difluorophenyl)-3-(naphthalen-2-ylsulfonylamino)urea
• InChI: InChI=1S/C17H13F2N3O3S/c18-13-6-8-16(15(19)10-13)20-17(23)21-22-26(24,25)14-7-5-11-3-1-2-4-12(11)9-14/h1-10,22H,(H2,20,21,23)
• InChI Key: XUSISMMMPMJPRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NNC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C17H13F2N3O3S
• Molecular Weight: 377.4 g/mol

Description

N-(2,4-difluorophenyl)-2-(2-naphthylsulfonyl)hydrazinecarboxamide, also known as DNPH-NSH, is a chemical compound that has gained significant attention in scientific research. It is a hydrazinecarboxamide derivative that has been synthesized and used for various applications in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-2-(2-naphthylsulfonyl)hydrazinecarboxamide involves its ability to bind to the active site of enzymes, thereby inhibiting their activity. This occurs through the formation of covalent bonds between N-(2,4-difluorophenyl)-2-(2-naphthylsulfonyl)hydrazinecarboxamide and the amino acid residues present in the active site. The inhibition of enzyme activity leads to a decrease in the levels of their respective substrates, which can have significant biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(2,4-difluorophenyl)-2-(2-naphthylsulfonyl)hydrazinecarboxamide are dependent on the specific enzymes that it inhibits. For example, its inhibition of carbonic anhydrase can lead to a decrease in the production of bicarbonate ions, which can affect pH regulation in the body. Its inhibition of acetylcholinesterase and butyrylcholinesterase can lead to an increase in the levels of acetylcholine and butyrylcholine, respectively, which can affect neuromuscular transmission.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,4-difluorophenyl)-2-(2-naphthylsulfonyl)hydrazinecarboxamide in lab experiments is its potent inhibitory effects on enzymes. This makes it a valuable tool for studying the biochemical and physiological effects of enzyme inhibition. However, its use is limited by its potential toxicity and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the research and development of N-(2,4-difluorophenyl)-2-(2-naphthylsulfonyl)hydrazinecarboxamide. One area of focus is the development of new drugs that target the enzymes inhibited by N-(2,4-difluorophenyl)-2-(2-naphthylsulfonyl)hydrazinecarboxamide. Another area of focus is the optimization of the synthesis method to improve its efficiency and reduce its potential toxicity. Additionally, the use of N-(2,4-difluorophenyl)-2-(2-naphthylsulfonyl)hydrazinecarboxamide in combination with other compounds could lead to the development of new therapies for various diseases. Overall, N-(2,4-difluorophenyl)-2-(2-naphthylsulfonyl)hydrazinecarboxamide holds significant promise for the future of scientific research in biochemistry and pharmacology.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-(2-naphthylsulfonyl)hydrazinecarboxamide has been used extensively in scientific research, particularly in the field of biochemistry and pharmacology. It has been shown to have potent inhibitory effects on several enzymes, including carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. These enzymes play crucial roles in various physiological processes, making N-(2,4-difluorophenyl)-2-(2-naphthylsulfonyl)hydrazinecarboxamide a promising candidate for the development of new drugs.